Cas no 478249-57-9 (1-[(3-chloro-4-methoxyphenyl)methyl]-3-(prop-2-en-1-yl)thiourea)

• Product Name: 1-[(3-chloro-4-methoxyphenyl)methyl]-3-(prop-2-en-1-yl)thiourea
• CAS No: 478249-57-9
• CID: 4653879
• Update Time: 2025-05-20

1-[(3-chloro-4-methoxyphenyl)methyl]-3-(prop-2-en-1-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-[(3-chloro-4-methoxyphenyl)methyl]-3-(prop-2-en-1-yl)thiourea

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-[(3-chloro-4-methoxyphenyl)methyl]-3-(prop-2-en-1-yl)thiourea

1-[(3-Chloro-4-methoxyphenyl)methyl]-3-(prop-2-en-1-yl)thiourea (CAS 478249-57-9): A Comprehensive Overview

1-[(3-Chloro-4-methoxyphenyl)methyl]-3-(prop-2-en-1-yl)thiourea (CAS 478249-57-9) is a specialized thiourea derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a 3-chloro-4-methoxyphenyl group and an allylthiourea moiety, making it a subject of growing interest in medicinal chemistry. Its structural characteristics suggest possible applications as a kinase inhibitor or enzyme modulator, though specific biological activities are still under investigation.

The compound's chemical properties include moderate solubility in organic solvents and stability under standard laboratory conditions. Researchers have noted its potential as a building block for more complex molecules, particularly in the development of targeted therapeutics. The presence of both chloro and methoxy substituents on the aromatic ring contributes to its electronic properties, while the allylthiourea group offers opportunities for further chemical modifications.

Recent studies in drug discovery have highlighted the importance of thiourea derivatives like 1-[(3-Chloro-4-methoxyphenyl)methyl]-3-(prop-2-en-1-yl)thiourea as potential bioactive compounds. These molecules frequently appear in searches related to small molecule inhibitors and medicinal chemistry scaffolds, reflecting current trends in pharmaceutical research. The compound's structural features align with contemporary interests in fragment-based drug design and privileged structures in medicinal chemistry.

From a synthetic chemistry perspective, this thiourea derivative offers several advantages. The allyl group provides a handle for further functionalization through various click chemistry approaches, while the aromatic system can participate in diverse cross-coupling reactions. These characteristics make it valuable for researchers exploring structure-activity relationships in drug development programs.

The market potential for 1-[(3-Chloro-4-methoxyphenyl)methyl]-3-(prop-2-en-1-yl)thiourea is closely tied to developments in precision medicine and targeted therapy approaches. As pharmaceutical companies increasingly focus on personalized treatment options, specialized building blocks like this compound gain importance. Current search trends show growing interest in novel chemical entities and drug discovery tools, positioning this molecule as potentially relevant to these areas.

In material science applications, the compound's unique structure suggests possible uses in functional materials development. The combination of aromatic and thiourea components could contribute to materials with specific electronic properties or molecular recognition capabilities. These potential applications align with current research directions in smart materials and molecular electronics.

Quality control of 1-[(3-Chloro-4-methoxyphenyl)methyl]-3-(prop-2-en-1-yl)thiourea typically involves HPLC analysis and spectroscopic characterization (NMR, MS). These analytical methods ensure the compound meets the purity standards required for research applications. The growing demand for high-purity chemicals in drug discovery makes proper characterization increasingly important for specialized compounds like this one.

Environmental and safety considerations for this compound follow standard laboratory protocols for handling organic chemicals. While not classified as hazardous under normal research conditions, proper personal protective equipment is recommended during handling. These precautions align with current best practices in laboratory safety and responsible research methodologies.

The future research directions for 1-[(3-Chloro-4-methoxyphenyl)methyl]-3-(prop-2-en-1-yl)thiourea may include exploration of its biological activity profiles and optimization of its physicochemical properties. As computational methods like molecular docking and AI-assisted drug design become more prevalent, compounds with such distinctive structures may see increased research attention.

For researchers interested in chemical synthesis, this compound represents an interesting case study in heterocyclic chemistry and molecular design. Its synthesis typically involves nucleophilic addition reactions between appropriate isothiocyanate and amine precursors, followed by purification steps. These synthetic aspects connect with current educational interests in advanced organic synthesis techniques.